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Compound of Interest

Compound Name: Beryllium;nickel

Cat. No.: B14671962 Get Quote

For Immediate Implementation by Laboratory Personnel

This document outlines essential safety protocols, operational plans, and disposal procedures

for handling beryllium and nickel compounds in research and development settings. Adherence

to these guidelines is critical for ensuring personnel safety and regulatory compliance.

Beryllium is a known carcinogen and can cause chronic beryllium disease (CBD), a serious

respiratory illness. Nickel compounds are also associated with respiratory and skin

sensitization, as well as carcinogenic effects.

Occupational Exposure Limits
All laboratory activities involving beryllium and nickel must be conducted in a manner that

keeps airborne concentrations below established occupational exposure limits. Engineering

controls, such as fume hoods and ventilated enclosures, are the primary means of exposure

control. Personal protective equipment (PPE) is a crucial secondary measure.
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Substance Agency

Exposure Limit

(8-hour Time-

Weighted

Average - TWA)

Short-Term

Exposure Limit

(STEL)

Action Level

Beryllium OSHA
0.2 µg/m³[1][2][3]

[4][5]

2.0 µg/m³ (over a

15-minute

period)[1][2][3][4]

[5]

0.1 µg/m³ (8-

hour TWA)[2][3]

[4]

NIOSH
0.5 µg/m³

(Ceiling)[6]
- -

ACGIH
0.05 µg/m³ (TLV-

TWA)[7]
- -

Nickel (metal and

insoluble

compounds, as

Ni)

OSHA 1 mg/m³[8][9][10] - -

Nickel (soluble

compounds, as

Ni)

OSHA 1 mg/m³[11] - -

Nickel (all forms

except carbonyl,

as Ni)

NIOSH
0.015 mg/m³

(TWA)[8][9][10]
- -

Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive written exposure control plan must be developed for all work involving

beryllium.[1][2][12] This plan should detail the selection, use, maintenance, and disposal of

PPE.

Hazard Assessment and PPE Selection
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Before beginning any work, a thorough hazard assessment must be conducted to determine

the potential for airborne exposure and skin contact. The selection of PPE will be based on this

assessment.

Beryllium Work Areas (BWA) and Regulated Areas: OSHA requires the establishment of

regulated areas where airborne beryllium concentrations may exceed the TWA PEL or STEL.

[1][2] Specific PPE is mandatory in these areas.

Respiratory Protection
Respirators are required when engineering and work practice controls cannot maintain

exposure below the PEL, or during non-routine operations.[13]

For Beryllium:

At a minimum, a NIOSH-approved N100, R100, or P100 particulate respirator should be

used.[14]

For concentrations up to 0.01 mg/m³, an air-purifying, full-facepiece respirator with N100,

R100, or P100 filters is recommended.[15]

For highly toxic particulates like beryllium, a P3 filter used with a full facepiece is

suggested.[16]

Powered Air-Purifying Respirators (PAPRs) must be provided if requested by an

employee, provided it offers adequate protection.[13]

For Nickel Compounds:

At concentrations above the NIOSH REL, a full-facepiece respirator with an N100, R100,

or P100 filter is recommended for escape.[8][9]

For any detectable concentration where there is no REL, a self-contained breathing

apparatus (SCBA) or a supplied-air respirator is recommended.[9]

All personnel required to wear respirators must be enrolled in a respiratory protection program

that includes medical evaluation, training, and fit testing, in accordance with OSHA standard 29

CFR 1910.134.[13][17]
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Hand Protection
Gloves must be worn to prevent skin contact with beryllium and nickel compounds, which can

cause skin sensitization and other dermal effects.[7][18]

For Beryllium:

For water-soluble beryllium compounds, neoprene, rubber, or nitrile gloves are

recommended to protect against allergic dermal reactions.[7]

For handling beryllium metal, durable leather gloves may be necessary to prevent cuts

and abrasions.[7]

For Nickel Compounds:

The following table provides a general guide for glove selection against specific nickel

compounds. However, performance can be affected by factors such as chemical

concentration, temperature, and duration of exposure.[8] Always consult the glove

manufacturer's specific chemical resistance data.

Chemical Natural Rubber Neoprene Nitrile

Nickel Chloride Excellent Excellent Excellent

Nickel Nitrate Excellent Excellent Excellent

Nickel Sulfate Good Excellent Excellent

Data sourced from a general chemical compatibility chart and should be confirmed with the

glove manufacturer.

Body and Eye Protection
Body Protection: Disposable, one-piece coveralls with close-fitting ankles and wrists should

be worn to prevent contamination of personal clothing and skin.[19]

Eye and Face Protection: Splash-resistant safety goggles and a face shield are required to

protect the eyes and face from dust and splashes.[19]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.yourglovesource.com/products/neoprene-gloves-unsupported-flock-lined-chemical-resistant-by-assurance-52-3665
https://www.newpaltz.edu/ehs/safety_gloveguide.html
https://www.yourglovesource.com/products/neoprene-gloves-unsupported-flock-lined-chemical-resistant-by-assurance-52-3665
https://www.yourglovesource.com/products/neoprene-gloves-unsupported-flock-lined-chemical-resistant-by-assurance-52-3665
https://www.tasco-safety.com/pages/hand-safety-info/work-gloves-glove-chemical-chart.html
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14671962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foot Protection: Disposable shoe covers should be worn to prevent the spread of

contamination outside the work area.[19]

Procedural Guidance: Donning, Doffing, and
Disposal of PPE
The following workflow illustrates the mandatory procedures for using and disposing of PPE in

beryllium and nickel handling areas.
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Preparation & Donning

Work Zone

Decontamination & Doffing

Disposal

Enter Ante-Room/
Designated Donning Area

Inspect PPE for Damage

1

Don Inner Gloves

2

Don Coveralls & Shoe Covers

3

Don Respirator
(Perform Seal Check)

4

Don Hood (if separate)

5

Don Outer Gloves
(over cuffs)

6

Perform Laboratory Tasks

7

Exit Work Area

8

Clean Outer Gloves

9

Doff Outer Gloves

10

Doff Coveralls & Shoe Covers
(Turn inside out)

11

Doff Respirator

12

Doff Inner Gloves

13

Dispose of all PPE in
Labeled, Sealed Bags/Containers

14

Click to download full resolution via product page

PPE Donning, Doffing, and Disposal Workflow
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Detailed Steps for PPE Removal and Disposal
Removal:

All beryllium-contaminated PPE must be removed at the end of the work shift, upon

completion of tasks involving beryllium, or when it becomes visibly contaminated,

whichever occurs first.[2][17]

PPE must be removed in a designated doffing area.

Care must be taken not to disperse beryllium into the air by shaking or blowing.[1][17]

Beryllium-contaminated PPE must be kept separate from street clothing to prevent cross-

contamination.[1][2]

Storage and Transport for Disposal:

Contaminated PPE must not be removed from the workplace except by authorized

personnel for laundering, cleaning, or disposal.[2][17]

All contaminated PPE designated for disposal must be placed in sealed, impermeable

bags or closed containers.[2][17]

These containers must be labeled in accordance with the OSHA Hazard Communication

Standard, clearly indicating they contain beryllium-contaminated waste.[2][17][20]

Disposal:

Disposal of beryllium and nickel waste, including contaminated PPE, must be handled as

hazardous waste.[7]

Only licensed hazardous waste facilities are permitted to accept beryllium waste.[20]

Follow all local, state, and federal regulations for hazardous waste disposal.

By strictly adhering to these protocols, researchers can significantly mitigate the health risks

associated with handling beryllium and nickel, ensuring a safer laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b14671962#personal-protective-
equipment-for-handling-beryllium-nickel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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